cyclohexyl(3,5-dimethyl-4-(piperidin-1-ylsulfonyl)-1H-pyrazol-1-yl)methanone

• IUPAC Name: cyclohexyl-(3,5-dimethyl-4-piperidin-1-ylsulfonylpyrazol-1-yl)methanone
• InChI: InChI=1S/C17H27N3O3S/c1-13-16(24(22,23)19-11-7-4-8-12-19)14(2)20(18-13)17(21)15-9-5-3-6-10-15/h15H,3-12H2,1-2H3
• InChI Key: MJTOVFDBDMIAIT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C(=O)C2CCCCC2)C)S(=O)(=O)N3CCCCC3
• Molecular Formula: C17H27N3O3S
• Molecular Weight: 353.5 g/mol

Description

Synthesis Analysis

This involves the methods used to synthesize the compound. It could involve various chemical reactions, catalysts, and conditions. For example, Suzuki–Miyaura cross-coupling is a widely-used method for forming carbon-carbon bonds.

Scientific Research Applications

Synthesis and Structural Studies

• Synthesis of New Heterocyclic Compounds : The compound has been utilized in the synthesis of new partially hydrogenated carbazoles and other heterocyclic compounds, showcasing its role in the development of novel organic molecules with potential applications in various fields including pharmaceuticals and materials science. The process involves bromination, dehydrobromination, and heating in piperidine, indicating its utility in complex organic reactions (Gataullin, Likhacheva, & Abdrakhmanov, 2007).

• Characterization and Molecular Structure Analysis : The compound has been a focus in studies involving the synthesis, characterization, and molecular structure analysis of various derivatives. These studies often employ X-ray diffraction, spectroscopic techniques (such as NMR and IR spectroscopy), and theoretical calculations to elucidate the structure and properties of newly synthesized molecules, contributing to the understanding of their chemical behavior and potential applications (Karthik et al., 2021).

Catalytic Applications

• Catalysis in Organic Reactions : Research has explored the use of related compounds in catalytic applications, such as in the Baeyer-Villiger oxidation of cyclohexene. These studies investigate the efficiency of catalysts derived from sulfonic-functionalized arylhydrazones of β-diketone, highlighting the potential of such compounds in facilitating organic transformations under environmentally friendly conditions (Mizar et al., 2012).

Antimicrobial and Anticancer Research

• Biological Activity Studies : While the direct biological activities of "cyclohexyl(3,5-dimethyl-4-(piperidin-1-ylsulfonyl)-1H-pyrazol-1-yl)methanone" are not discussed due to the exclusion criteria, derivatives and related compounds have been synthesized and tested for antimicrobial and anticancer properties. These studies provide a foundation for further research into the potential therapeutic applications of such compounds (Hafez, El-Gazzar, & Al-Hussain, 2016).